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Compound of Interest

Compound Name: 4-Nitroisophthalic acid

Cat. No.: B182632

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for 4-
Nitroisophthalic acid (CAS No. 4315-09-7), a compound often utilized in pharmaceutical
intermediates and other chemical syntheses. Adherence to strict safety protocols is paramount
when working with this and any chemical substance. This document summarizes key
guantitative data, outlines emergency procedures, and provides a logical workflow for safe
handling.

Chemical Identification and Physical Properties

4-Nitroisophthalic acid is a solid organic compound. A summary of its key physical and
chemical properties is presented below.
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Property Value Source

Molecular Formula C8H5NO6 [1]

Molecular Weight 211.13 g/mol [1]

CAS Number 4315-09-7 [1][2]

Appearance Off-white tc.> yellow 3]
powder/solid

Melting Point 258-259 °C

Boiling Point 492.9 £ 40.0 °C at 760 mmHg

Flash Point 2225+158°C

Density 1.7 £ 0.1 g/cm?3

Purity 98%

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Nitroisophthalic acid is classified as a hazardous substance.

Hazard Classification Category GHS Code
Skin Corrosion/Irritation 2 H315
Serious Eye Damage/Eye

o Y i 2A H319
Irritation
Specific Target Organ Toxicity
(Single Exposure); Respiratory 3 H335

Tract Irritation

Signal Word: Warning

Hazard Statements:

e H315: Causes skin irritation.[1][4]
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H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

H302: Harmful if swallowed.

H332: Harmful if inhaled.

Pictogram:

o Exclamation mark (GHS07)

Precautionary Measures and Personal Protection

Strict adherence to the following precautionary statements is essential to ensure the safe

handling of 4-Nitroisophthalic acid.
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Precautionary Statement

Type Description
o Code -
Prevention P261 Avoid breathing dust.[1][4]
Wash skin thoroughly after
P264 _
handling.[1][4]
Use only outdoors or in a well-
P271 _
ventilated area.[4]
Wear protective gloves/ eye
P280 protection/ face protection.[1]
[4]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[1][4]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[1][4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][4]

Call a POISON CENTER/

P312 .
doctor if you feel unwell.[4]
If skin irritation occurs: Get
P332 + P313 _ _ _
medical advice/ attention.[4]
If eye irritation persists: Get
P337 + P313 _ _ _
medical advice/ attention.[4]
Take off contaminated clothing
P362
and wash before reuse.[4]
Storage P403 + P233

Store in a well-ventilated
place. Keep container tightly
closed.[4]
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P405 Store locked up.[4]

Dispose of contents/ container
Disposal P501 to an approved waste disposal
plant.[4]

Engineering Controls:

e Work should be conducted in a chemical fume hood.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety glasses with side-shields or goggles.[5]

o Skin Protection: Chemical-resistant gloves and protective clothing.[6]

» Respiratory Protection: An approved respirator should be worn if dust is generated.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route

First-Aid Procedure

Inhalation

Remove the individual to fresh air. If breathing is
difficult or symptoms persist, seek medical

attention.

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes while removing contaminated
clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Ingestion

Do not induce vomiting. Wash out the mouth
with water and seek immediate medical

attention.

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry powder, carbon dioxide, or water spray.[5]

e Hazardous Combustion Products: May produce carbon monoxide and nitrogen oxides upon

combustion.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.

Accidental Release Measures:

o Personal Precautions: Wear appropriate personal protective equipment, including a

respirator, gloves, and safety goggles.

e Environmental Precautions: Prevent the material from entering drains or water courses.
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» Methods for Cleaning Up: Mix the spilled material with an inert absorbent such as sand, and
then sweep it up and place it in a tightly sealed container for disposal.

Handling, Storage, and Stability
Handling:

e This product should only be handled by or under the close supervision of individuals qualified
in the handling and use of potentially hazardous chemicals.

e Avoid the formation of dust.[5]

» Wash hands thoroughly after handling.

Storage:

e Store in a cool, dry, and well-ventilated area in a tightly closed container.[6]
o Keep away from heat, flames, and sparks.

Stability and Reactivity:

o Chemical Stability: Stable under recommended storage conditions.[7]

o Conditions to Avoid: Heat, flames, and sparks.

e Incompatible Materials: Oxidizing agents.

Toxicological and Ecological Information

Detailed experimental protocols for the toxicological and ecological effects of 4-
Nitroisophthalic acid are not readily available in the provided search results. The following is
a summary of the available information.

» Acute Toxicity: No specific data is available, but the substance is considered harmful if
swallowed or inhaled.
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o Ecological Information: No data is available regarding the persistence, degradability,
bioaccumulative potential, or mobility in soil.[2] It is advised to prevent the substance from

entering the environment.

Experimental Protocols

Detailed experimental protocols for key experiments such as toxicity assays are not provided in
the publicly available safety data sheets. Researchers should consult specialized toxicological
databases or conduct their own validated studies to determine specific toxicological profiles.

Visualized Workflow for Safe Chemical Handling

The following diagram illustrates a logical workflow for the safe handling of chemical
substances like 4-Nitroisophthalic acid, from initial assessment to final disposal.
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Safe Handling Workflow for 4-Nitroisophthalic Acid

Risk Assessment}
(Review SDS)

Implement Engineering Controls
(Fume Hood)

Select & Use Appropriate PPE Spill & Emergency
(Gloves, Goggles, Lab Coat) Response Plan

(First-Aid Proceduresj

Safe Handling & Use
(Avoid Dust, Weigh Carefully)

Proper Storage Waste Disposal
(Cool, Dry, Ventilated) (Follow Regulations)

Click to download full resolution via product page

Caption: General workflow for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b182632?utm_src=pdf-body-img
https://www.benchchem.com/product/b182632?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

. 4-Nitroisophthalic acid | CBH5NOG6 | CID 3062438 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Page loading... [guidechem.com]

. echemi.com [echemi.com]

. sigmaaldrich.com [sigmaaldrich.com]

. angenechemical.com [angenechemical.com]

. tcichemicals.com [tcichemicals.com]

°
~ (o)) )] EaN w N -

. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [4-Nitroisophthalic Acid: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182632#safety-and-handling-precautions-for-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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